1-[(4-Ethoxyphenyl)sulfonyl]-4-(2-ethylphenyl)piperazine

• Molecular Formula: C20H26N2O3S
• Molecular Weight: 374.5 g/mol
• IUPAC Name: 1-(4-ethoxyphenyl)sulfonyl-4-(2-ethylphenyl)piperazine
• InChI: InChI=1S/C20H26N2O3S/c1-3-17-7-5-6-8-20(17)21-13-15-22(16-14-21)26(23,24)19-11-9-18(10-12-19)25-4-2/h5-12H,3-4,13-16H2,1-2H3
• InChI Key: HRBABJUNFYEDHJ-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)OCC

Description

1-[(4-Ethoxyphenyl)sulfonyl]-4-(2-ethylphenyl)piperazine, also known as N-(4-Ethoxyphenyl)-4-(2-phenylethyl)piperazine-1-sulfonamide or EPPS, is a sulfonamide-based compound that has gained attention in scientific research for its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of EPPS is not fully understood, but it is believed to involve the modulation of ion channels and receptors. EPPS has been shown to enhance the activity of AMPA receptors, which are involved in synaptic transmission and plasticity. It has also been demonstrated to inhibit the activity of NMDA receptors, which are involved in learning and memory. Additionally, EPPS has been shown to modulate the activity of voltage-gated potassium channels, which are involved in regulating neuronal excitability.
Biochemical and Physiological Effects
EPPS has been shown to have various biochemical and physiological effects. In vitro, EPPS has been demonstrated to enhance the survival and growth of neurons and to improve synaptic transmission and plasticity. It has also been shown to inhibit the activity of NMDA receptors and to modulate the activity of voltage-gated potassium channels. In vivo, EPPS has been shown to enhance cognitive function and to protect against neuronal damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of EPPS is its ability to maintain a stable pH in solutions, making it useful as a buffer in electrophysiology experiments. Additionally, EPPS has been shown to have low toxicity and to be well-tolerated in animal studies. However, one limitation of EPPS is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on EPPS. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. EPPS has been shown to enhance cognitive function and to protect against neuronal damage in animal models of these diseases, and further research is needed to determine its potential as a therapeutic agent. Another area of interest is its potential use in the development of new drugs targeting ion channels and receptors. EPPS has been shown to modulate the activity of these targets, and further research is needed to explore its potential as a drug discovery tool. Additionally, further studies are needed to determine the optimal dosing and administration of EPPS in various experimental settings.

Synthesis Methods

The synthesis of EPPS involves the reaction of 1-(4-aminophenyl)-4-(2-ethylphenyl)piperazine with ethyl p-toluenesulfonate in the presence of a base such as potassium carbonate. The resulting compound is then purified by recrystallization to obtain pure EPPS.

Scientific Research Applications

EPPS has been studied for its potential applications in various fields such as neuroscience, biophysics, and biochemistry. In neuroscience, EPPS has been shown to enhance the survival and growth of neurons in vitro and in vivo. It has also been demonstrated to improve synaptic transmission and plasticity, which are critical for learning and memory. In biophysics, EPPS has been used as a buffer in electrophysiology experiments due to its ability to maintain a stable pH in solutions. In biochemistry, EPPS has been used as a chelator for divalent cations such as calcium and magnesium, which are involved in many biochemical processes.